Cas no 2229230-49-1 (1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229230-49-1
• MF: C₆H₅BrF₂N₂S
• MW: 255.083105802536
• CID: 5979299
• PubChem ID: 165797698
• Update Time: 2025-10-30

1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine
• 2229230-49-1
• EN300-1954308

• Inchi： 1S/C6H5BrF2N2S/c7-3-1-11-4(12-3)5(10)2-6(5,8)9/h1H,2,10H2
• InChI Key： WHTGTMRBQHEPRD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CC2(F)F)N)S1

Computed Properties

• Exact Mass: 253.93249g/mol
• Monoisotopic Mass: 253.93249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine

1-(5-Bromo-1,3-Thiazol-2-Yl)-2,2-Difluorocyclopropan-1-Amine: A Comprehensive Overview

The compound 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropan-1-amine, identified by the CAS number 2297049-49-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a sulfur atom and a nitrogen atom in the ring. The presence of bromine and fluorine substituents further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The 5-bromo substitution on the thiazole ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the fluorine atoms at the 2-position of the cyclopropane ring contribute to its stability and lipophilicity, making it an attractive candidate for medicinal chemistry research.

The synthesis of 1-(5-bromo-1,3-thiazol-2-yl)-2,2-difluorocyclopropane involves a multi-step process that typically begins with the preparation of the thiazole core. The introduction of bromine and fluorine substituents requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, making it more efficient and scalable.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry. Furthermore, its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has also explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemistry methods have been used to investigate its electronic structure, reactivity, and potential interactions with biological targets. These studies provide valuable insights into its mechanism of action and guide further experimental work.

In conclusion, 1-(5-bromo-1,3-thiazol-2-Yl)-2,2-Difluorocyclopropane, with its unique combination of functional groups and structural features, continues to be a focal point in chemical research. Its versatility across multiple applications underscores its importance in advancing both academic and industrial pursuits. As new research emerges, this compound is expected to play an increasingly significant role in the development of innovative chemical solutions.